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Compound of Interest

Compound Name: L-Sorbose

Cat. No.: B7814435

Get Quote

As a Senior Application Scientist, I approach laboratory safety not merely as a compliance

checklist, but as a fundamental component of experimental integrity. L-Sorbose (C₆H₁₂O₆) is a

ketohexose monosaccharide widely utilized in drug development as a critical intermediate in

the commercial biosynthesis of ascorbic acid (Vitamin C) and as a potent inducer of enzymatic

expression in fungal models like Trichoderma reesei[1].

While it is classified as a non-hazardous biochemical under standard GHS criteria[2], treating it

with complacency in a high-throughput laboratory compromises both operator comfort and

assay reproducibility. The following guide outlines the causality-driven safety protocols and

operational plans required for handling L-Sorbose.

Quantitative Chemical Profile
To inform our handling strategy, we must first understand the physicochemical properties of the

reagent. The data below dictates our approach to solubilization and storage.
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Property Value Operational Implication

CAS Number 87-79-6

Unique identifier for inventory,

SDS tracking, and disposal

logging.

Molecular Weight 180.16 g/mol

Essential for precise molarity

calculations during buffer

preparation.

Appearance White crystalline powder

Visual QC check; clumping

indicates improper storage and

moisture ingress[3][4].

Solubility (H₂O) ~0.1 g/mL

Highly soluble in aqueous

media;

exothermic/endothermic

reactions are negligible.

Melting Point 158 °C - 165 °C

Stable at room temperature;

must be stored away from

strong oxidizing agents[3][4].

Causality-Driven Personal Protective Equipment
(PPE) Matrix
The primary risks associated with L-Sorbose are not systemic toxicity, but rather mechanical

irritation and stock contamination[3][4]. Every piece of PPE serves a specific mechanistic

purpose:

Respiratory Protection: N95 (US) or FFP2 (EU) Particulate Respirator

Causality: L-Sorbose is supplied as a fine crystalline powder. Rapid transfer or static

repulsion during weighing can aerosolize particulates. Inhalation of this nuisance dust

causes mechanical irritation to the mucous membranes of the respiratory tract[3].

Eye/Face Protection: Chemical Safety Goggles (EN166 / OSHA 29 CFR 1910.133)[3]
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Causality: Airborne crystalline dust can cause micro-abrasions to the cornea. Standard

safety glasses with side shields are insufficient if significant dust is generated; tight-fitting

goggles provide a necessary seal[4].

Skin & Hand Protection: Nitrile Gloves (EN 374) and Lab Coat[5]

Causality: While L-Sorbose is not a skin sensitizer[4], human skin harbors moisture, oils,

and commensal microbes. Because L-Sorbose is a highly effective microbial carbon

source[1], bare-hand handling risks catastrophic microbial degradation of the stock

reagent. Gloves preserve batch integrity.

Standard Operating Procedure: Aseptic Weighing &
Solubilization
To ensure reproducibility, this protocol is designed as a self-validating system.

Step 1: Environmental Preparation Ensure the weighing station or fume hood is active with

adequate ventilation[3]. Wipe down the analytical balance with 70% ethanol and allow it to

evaporate completely.

Step 2: PPE Verification Don a fully fastened laboratory coat, EN166-compliant safety goggles,

and nitrile gloves[3][5].

Step 3: Static Mitigation and Transfer Use an anti-static weighing boat and a grounded

stainless steel spatula. Reasoning: Crystalline powders are prone to static cling, which causes

sudden aerosolization or inaccurate mass readings. Slowly dispense the L-Sorbose into the

weighing boat. Immediately seal the source container to prevent hygroscopic moisture

absorption[3].

Step 4: Solubilization Transfer the powder to the target aqueous buffer. Stir continuously until

dissolved.

Self-Validation Step: Inspect the final solution against a stark white background. The solution

must be completely clear and colorless to faintly yellow, with zero undissolved particulates.

Any turbidity indicates incomplete solubilization or external contamination.
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Spill Response and Waste Disposal Plan
Despite its non-hazardous classification[2], a powder spill must be managed immediately to

prevent slip hazards, pest attraction, and localized microbial blooms.

Step 1: Containment and Clean-up Isolate the spill area. Do not use compressed air or dry

sweeping, as this will generate a massive dust cloud[5]. Instead, gently cover the spill with a

damp, lint-free cloth to solubilize and trap the powder. For larger spills, use a HEPA-filtered

vacuum[5].

Step 2: Surface Decontamination Wash the affected area thoroughly with warm water and soap

to remove any residual sticky residue, followed by a standard 70% ethanol wipe down[6].

Self-Validation Step: After cleaning and drying, run a clean, dry gloved hand over the

surface. Any tactile "tackiness" indicates residual sugar, requiring a secondary warm water

wash.

Step 3: Waste Disposal

Solid Waste: Contaminated wipes and empty packaging can typically be disposed of in

standard non-hazardous solid waste receptacles, provided they are not mixed with other

regulated hazardous chemicals[5].

Aqueous Waste: Uncontaminated L-Sorbose solutions can generally be flushed down the

sanitary sewer with copious amounts of water, subject to local wastewater regulations, as it

is a naturally biodegradable sugar[5][6].

Process Visualization
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Fig 1. Logical workflow for L-Sorbose handling, spill response, and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7814435?utm_src=pdf-custom-synthesis#bc-rfq
https://www.goldbio.com/products/l-sorbose
https://www.carlroth.com/medias/SDB-4028-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzg0NzV8YXBwbGljYXRpb24vcGRmfGFEUXpMMmczWWk4NU1UZ3lNamMwTkRJd056WTJMMU5FUWw4ME1ESTRYMGxGWDBWT0xuQmtaZ3xjZTA1Y2EzYzNjOWNhOTE2NjVmZmM1YzlhMzU3NzYxMWRjYWUzYjUxYzE1MDk3NDc4ODNkNjgyMDZhNDIzMDgz
https://www.fishersci.com/store/msds?partNumber=AC225962500&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/S0066_EU_6N.pdf
https://www.carlroth.com/medias/SDB-4028-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc5MDV8YXBwbGljYXRpb24vcGRmfGFHWmhMMmd5TWk4NU1UZ3lNamN6T1RZeU1ERTBMMU5FUWw4ME1ESTRYMGRDWDBWT0xuQmtaZ3w0OWVkZTYzNzhlMmJlNjU3Mzg2ZjJkZjgxMWM0ZjEzNDQ0ZTJlMWRiOGJhZmQ0NzAxZjc1NTE5NzVkOTc4NzVj
https://digitalassets.avantorsciences.com/adaptivemedia/rendition?id=889994a3169176855d1b46c4b61882798fa63111&vid=19a96ca18263ea3fd52b224a68100581e1bde2fc&prid=original&clid=SAPDAM
https://www.benchchem.com/product/b7814435/docs#personal-protective-equipment-for-handling-l-sorbose
https://www.benchchem.com/product/b7814435/docs#personal-protective-equipment-for-handling-l-sorbose
https://www.benchchem.com/product/b7814435/docs#personal-protective-equipment-for-handling-l-sorbose
https://www.benchchem.com/product/b7814435/docs#personal-protective-equipment-for-handling-l-sorbose
https://www.benchchem.com/product/b7814435?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7814435?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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